1-Boc-3-(2-fluoro-5-methylphenyl)pyrrolidine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Boc-3-(2-fluoro-5-methylphenyl)pyrrolidine is a substituted pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group at the 1-position and a 2-fluoro-5-methylphenyl substituent at the 3-position. The Boc group enhances stability during synthetic processes by preventing unwanted reactions at the nitrogen atom, while the fluorinated aryl moiety introduces steric and electronic effects critical for modulating reactivity and biological activity . Pyrrolidine derivatives are widely utilized as intermediates in pharmaceuticals due to their conformational rigidity and ability to mimic bioactive molecules . The fluorine atom at the 2-position of the phenyl ring may improve metabolic stability and binding affinity via electron-withdrawing effects, whereas the methyl group at the 5-position could enhance lipophilicity, influencing solubility and membrane permeability .
Properties
Molecular Formula |
C16H22FNO2 |
|---|---|
Molecular Weight |
279.35 g/mol |
IUPAC Name |
tert-butyl 3-(2-fluoro-5-methylphenyl)pyrrolidine-1-carboxylate |
InChI |
InChI=1S/C16H22FNO2/c1-11-5-6-14(17)13(9-11)12-7-8-18(10-12)15(19)20-16(2,3)4/h5-6,9,12H,7-8,10H2,1-4H3 |
InChI Key |
LHOKGAVZAXMREE-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)F)C2CCN(C2)C(=O)OC(C)(C)C |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-Boc-3-(2-fluoro-5-methylphenyl)pyrrolidine typically involves the following steps:
Starting Materials: The synthesis begins with commercially available starting materials such as 2-fluoro-5-methylbenzaldehyde and pyrrolidine.
Formation of Intermediate: The aldehyde group of 2-fluoro-5-methylbenzaldehyde reacts with pyrrolidine to form an intermediate Schiff base.
Reduction: The Schiff base is then reduced to form the corresponding amine.
Industrial production methods may involve similar steps but are optimized for large-scale synthesis, including the use of automated reactors and continuous flow processes to enhance efficiency and yield.
Chemical Reactions Analysis
1-Boc-3-(2-fluoro-5-methylphenyl)pyrrolidine undergoes various chemical reactions, including:
Substitution Reactions: The fluorine atom on the phenyl ring can participate in nucleophilic aromatic substitution reactions, leading to the formation of various substituted derivatives.
Deprotection: The Boc protecting group can be removed under acidic conditions to yield the free amine.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, depending on the specific reagents and conditions used.
Common reagents used in these reactions include strong acids for deprotection, nucleophiles for substitution reactions, and oxidizing or reducing agents for redox reactions. The major products formed depend on the specific reaction conditions and reagents employed.
Scientific Research Applications
1-Boc-3-(2-fluoro-5-methylphenyl)pyrrolidine has several scientific research applications, including:
Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting neurological and psychiatric disorders.
Chemical Biology: The compound is employed in the study of biological pathways and mechanisms, especially those involving neurotransmitter systems.
Material Science: It is used in the development of novel materials with specific electronic and optical properties.
Mechanism of Action
The mechanism of action of 1-Boc-3-(2-fluoro-5-methylphenyl)pyrrolidine involves its interaction with specific molecular targets, such as enzymes and receptors. The fluorine atom and the Boc protecting group play crucial roles in modulating the compound’s reactivity and binding affinity. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Key Research Findings
| Property | 1-Boc-3-(2-fluoro-5-methylphenyl)pyrrolidine | 1-Boc-3-aminopyrrolidine | (2-Fluoro-5-(pyrrolidine-1-carbonyl)phenyl)boronic acid |
|---|---|---|---|
| Molecular Weight | ~293 g/mol | 186.25 g/mol | 253.04 g/mol |
| Key Functional Groups | Boc, 2-fluoro-5-methylphenyl | Boc, amino | Boronic acid, pyrrolidine carbonyl |
| Primary Applications | Pharmaceutical intermediate | Chiral building block | Cross-coupling reagent |
| Stability | Stable under basic conditions | Acid-labile Boc group | Air/moisture-sensitive boronic acid |
| Synthetic Complexity | Moderate (fluorination challenges) | Low | High (boronation steps) |
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
